Cas no 2680853-38-5 (tert-butyl N-(3-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate)

• Product Name: tert-butyl N-(3-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate
• CAS No: 2680853-38-5
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 5650948
• PubChem ID: 165916354
• Update Time: 2025-05-21

tert-butyl N-(3-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-(3-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate
• 2680853-38-5
• EN300-28281087

• Inchi： 1S/C14H19N3O2/c1-10(2)17(13(18)19-14(3,4)5)12-11(9-15)7-6-8-16-12/h6-8,10H,1-5H3
• InChI Key： PPZCHSLAHZLOOV-UHFFFAOYSA-N
• SMILES： O(C(N(C1C(C#N)=CC=CN=1)C(C)C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 261.147726857g/mol
• Monoisotopic Mass: 261.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 365
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 66.2Ų

Additional information on tert-butyl N-(3-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate

Introduction to tert-Butyl N-(3-Cyanopyridin-2-yl)-N-(propan-2-yl)carbamate (CAS No. 2680853-38-5)

tert-Butyl N-(3-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate (CAS No. 2680853-38-5) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promise in various applications, particularly in the development of novel therapeutic agents. The compound's structure includes a tert-butyl group, a cyano group, and a pyridine ring, which collectively contribute to its chemical and biological properties.

The tert-butyl group is known for its steric hindrance and stability, making it an excellent choice for protecting groups in organic synthesis. The presence of the cyano group imparts additional reactivity and functionality, while the pyridine ring provides aromatic character and potential for coordination with metal ions. These features make tert-butyl N-(3-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate a valuable intermediate in the synthesis of more complex molecules.

In recent years, significant research has been conducted to explore the potential applications of this compound. One notable area of interest is its use as a building block in the synthesis of bioactive molecules. For instance, studies have shown that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer activities. The ability to modulate specific biological pathways through targeted modifications of the compound's structure has opened up new avenues for drug discovery and development.

The chemical synthesis of tert-butyl N-(3-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate involves several well-established methods. One common approach is the reaction of 3-cyanopyridine with tert-butyl isocyanate in the presence of a suitable catalyst. This reaction typically proceeds with high yields and selectivity, making it an attractive method for large-scale production. Additionally, recent advancements in catalytic methods have further optimized the synthesis process, reducing reaction times and improving overall efficiency.

Beyond its use as a synthetic intermediate, tert-butyl N-(3-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate has also been investigated for its potential as a ligand in coordination chemistry. The cyano group and pyridine ring can coordinate with various metal ions, forming stable complexes with unique electronic and magnetic properties. These complexes have found applications in areas such as catalysis, materials science, and even in the development of new imaging agents for medical diagnostics.

In the context of medicinal chemistry, the compound's ability to interact with specific biological targets has been extensively studied. For example, research has shown that derivatives of this compound can selectively bind to certain enzymes involved in inflammatory responses, thereby inhibiting their activity and reducing inflammation. Similarly, studies have demonstrated that modified forms of the compound can target cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

The safety profile of tert-butyl N-(3-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate is another important consideration in its development as a pharmaceutical agent. Preclinical studies have indicated that the compound exhibits low toxicity and good biocompatibility when administered at therapeutic doses. These findings are encouraging and support further investigation into its potential therapeutic applications.

In conclusion, tert-butyl N-(3-cyanopyridin-2-yl)-N-(propan-2-yl)carbamate (CAS No. 2680853-38-5) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for the development of novel therapeutic agents, while its synthetic accessibility ensures that it can be readily incorporated into various chemical processes. As research continues to uncover new insights into its properties and applications, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.